Cas no 65848-03-5 (3-hexaprenyl-4-hydroxybenzoic acid)

• Product Name: 3-hexaprenyl-4-hydroxybenzoic acid
• CAS No: 65848-03-5
• MF: C₃₇H₅₄O₃
• MW: 546.822871685028
• CID: 962652
• PubChem ID: 6438959
• Update Time: 2025-04-19

3-hexaprenyl-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hexaprenyl-4-hydroxybenzoic acid
• Benzoic acid, 3-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-4-hydroxy-, (all-E)-
• 3-[(2Z,6Z,10Z,14Z,18Z)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-4-hydroxybenzoic acid
• all-trans-3-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-4-hydroxybenzoic acid
• (all-E)-3-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-4-hydroxybenzoic acid
• 65848-03-5

• Inchi： 1S/C37H54O3/c1-28(2)13-8-14-29(3)15-9-16-30(4)17-10-18-31(5)19-11-20-32(6)21-12-22-33(7)23-24-34-27-35(37(39)40)25-26-36(34)38/h13,15,17,19,21,23,25-27,38H,8-12,14,16,18,20,22,24H2,1-7H3,(H,39,40)
• InChI Key： LKMQQQABIGIHGL-UHFFFAOYSA-N
• SMILES： C/C(/C)=C/CCC(C)=CCCC(C)=CCCC(C)=CCCC(C)=CCCC(C)=CCC1C(O)=CC=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 546.40752
• Monoisotopic Mass: 546.407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 18
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 11.001

Experimental Properties

• Density: 0.984
• Boiling Point: 671.131°C at 760 mmHg
• Flash Point: 373.668°C
• Refractive Index: 1.537
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyprenylphenols